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Compound of Interest

Compound Name: Aspartame-d5

Cat. No.: B1141000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing

and application of Aspartame-d5, a deuterated analog of the artificial sweetener aspartame.

This stable isotope-labeled compound is a critical tool for researchers in various fields,

particularly in analytical and pharmacokinetic studies, where it serves as a reliable internal

standard for the precise quantification of aspartame in diverse matrices.

Commercial Suppliers and Product Specifications
Aspartame-d5 is available from several reputable commercial suppliers catering to the

research and pharmaceutical industries. While specific product details may vary, the following

tables summarize the key quantitative data for Aspartame-d5 offered by prominent vendors. It

is recommended to request a lot-specific Certificate of Analysis (CoA) from the supplier for the

most accurate and up-to-date information.

Table 1: General Product Specifications for Aspartame-d5
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Parameter Specification

Chemical Name L-α-Aspartyl-L-phenylalanine-d5 methyl ester

CAS Number 1356849-17-6

Molecular Formula C₁₄H₁₃D₅N₂O₅

Molecular Weight ~299.33 g/mol

Appearance White to off-white solid

Table 2: Supplier-Specific Quantitative Data for Aspartame-d5
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Supplier
Catalog
Number
(Example)

Purity
Isotopic
Enrichment

Available
Formats

Santa Cruz

Biotechnology
sc-218403

Information

available upon

request from

CoA

Information

available upon

request from

CoA

Solid

LGC Standards

(TRC)
TRC-A790018 ≥95% (HPLC)

Information

available upon

request from

CoA

Neat solid (1 mg,

10 mg)

Cayman

Chemical

Not explicitly

listed for d5, but

other deuterated

standards are

≥98%

Not explicitly

listed for d5, but

other deuterated

standards are

typically ≥99%

deuterated forms

(d1-d5); ≤1% d0

Crystalline solid

Alsachim
SYN-A790018-

1MG
≥98% ≥98%

Solid (1 mg, 5

mg, 10 mg)

Cleanchem CL-ASPM-09

Comprehensive

characterization

data provided

Information

available upon

request

Impurity

Reference

Standard

Application in Research: Use as an Internal
Standard
Aspartame-d5 is predominantly utilized as an internal standard in analytical methodologies,

most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The five

deuterium atoms on the phenyl ring give it a distinct mass-to-charge ratio (m/z) compared to

the non-labeled aspartame, while maintaining nearly identical physicochemical properties. This

allows for co-elution during chromatography and similar ionization efficiency, making it an ideal

tool to correct for variations in sample preparation, injection volume, and instrument response.
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This stable isotope dilution method enables highly accurate and precise quantification of

aspartame in complex matrices such as food, beverages, and biological fluids.

Experimental Protocol: Quantification of Aspartame
in Beverages using LC-MS/MS with Aspartame-d5
Internal Standard
The following is a detailed methodology for the quantification of aspartame in beverage

samples, adapted from established analytical procedures.

Materials and Reagents
Aspartame standard (≥98% purity)

Aspartame-d5 internal standard (≥98% purity, ≥98% isotopic enrichment)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water (18.2 MΩ·cm)

0.22 µm syringe filters

Preparation of Standard Solutions
Aspartame Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of aspartame in

10 mL of methanol.

Aspartame-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1

mg of Aspartame-d5 in 1 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

aspartame stock solution with a mixture of water and methanol (e.g., 50:50 v/v) to achieve a

concentration range relevant to the expected sample concentrations.
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Internal Standard Spiking Solution: Prepare a working solution of Aspartame-d5 (e.g., 1

µg/mL) by diluting the stock solution with the same water/methanol mixture.

Sample Preparation
Degas carbonated beverage samples by sonication for 15-20 minutes.

For clear liquid samples, take a 1 mL aliquot. For samples with particulates, centrifuge at

5000 rpm for 10 minutes and use the supernatant.

Add a fixed volume of the Aspartame-d5 internal standard spiking solution to the sample

aliquot to achieve a final concentration within the linear range of the assay (e.g., 100 ng/mL).

Vortex the sample for 30 seconds.

Perform a dilution of the sample with the mobile phase starting conditions (e.g., 95:5

water:acetonitrile with 0.1% formic acid) to bring the expected aspartame concentration into

the calibration range. A dilution factor of 1:100 or 1:1000 is common for commercially

sweetened beverages.

Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Instrumental Analysis
Liquid Chromatography System: A high-performance or ultra-high-performance liquid

chromatography (HPLC/UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

Mobile Phase A: 0.1% Formic acid in ultrapure water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

0-1 min: 5% B

1-5 min: Linear gradient from 5% to 95% B
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5-7 min: Hold at 95% B

7.1-9 min: Return to 5% B and equilibrate

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ESI (+)

Multiple Reaction Monitoring (MRM) Transitions:

Aspartame: Precursor ion (Q1) m/z 295.1 → Product ion (Q3) m/z 179.1

Aspartame-d5: Precursor ion (Q1) m/z 300.1 → Product ion (Q3) m/z 184.1

Note: These transitions should be optimized for the specific instrument used.

Instrument Parameters: Optimize source parameters such as capillary voltage, source

temperature, and gas flows according to the manufacturer's recommendations for the

specific instrument.

Data Analysis and Quantification
Integrate the peak areas for both the aspartame and Aspartame-d5 MRM transitions.

Calculate the ratio of the peak area of aspartame to the peak area of Aspartame-d5 for

each standard and sample.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

aspartame standards.

Determine the concentration of aspartame in the samples by interpolating their peak area

ratios from the calibration curve.
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Account for the initial dilution factor to report the final concentration of aspartame in the

original beverage sample.

Visualizations
Experimental Workflow for Aspartame Quantification
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Caption: Workflow for the quantification of aspartame in beverages using Aspartame-d5 as an

internal standard.

This guide provides a foundational understanding of the commercial availability and analytical

application of Aspartame-d5. Researchers are encouraged to consult specific product

documentation and relevant scientific literature for further details and to validate all methods for

their specific instrumentation and matrices.

To cite this document: BenchChem. [A Technical Guide to Aspartame-d5 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1141000?utm_src=pdf-body
https://www.benchchem.com/product/b1141000?utm_src=pdf-body
https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-research
https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-research
https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-research
https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

